2-Oxo-2H-chromene-6-carboxylic acid
Overview
Description
2-Oxo-2H-chromene-6-carboxylic acid, also known as coumarin-6-carboxylic acid or C6CA, is a naturally occurring organic compound. It has a molecular weight of 190.15 g/mol and a molecular formula of C10H6O4 .
Synthesis Analysis
The synthesis of 2-Oxo-2H-chromene-6-carboxylic acid involves several steps. One method involves the rearrangement of 2-(N-aroylhydrazono)-2H-chromene-3-carboxamides, which are readily obtained by the reaction of 2-imino-2H-chromene-3-carboxamides with benzohydrazide in an acidic medium .Molecular Structure Analysis
The molecular structure of 2-Oxo-2H-chromene-6-carboxylic acid consists of a chromene ring (a benzopyran derivative) with a carboxylic acid group at the 6-position and a 2-oxo group .Physical And Chemical Properties Analysis
2-Oxo-2H-chromene-6-carboxylic acid is a solid substance . It has a density of 1.5±0.1 g/cm3 , and a boiling point of 440.0±40.0 °C at 760 mmHg .Scientific Research Applications
2-Oxo-2H-chromene-6-carboxylic acid: A Comprehensive Analysis:
Medicinal Chemistry
2-Oxo-2H-chromene-6-carboxylic acid is a compound that has potential applications in medicinal chemistry due to its physicochemical properties such as lipophilicity and water solubility, which are important factors in drug design and pharmacokinetics .
Organic Synthesis
This compound can be used in organic synthesis, particularly in the synthesis of small molecules and macromolecules. It can also play a role in the modification of surfaces of nanoparticles and nanostructures like carbon nanotubes and graphene .
Pharmacokinetics
In pharmacokinetics, 2-Oxo-2H-chromene-6-carboxylic acid’s properties such as druglikeness and solubility are crucial for determining how it behaves within the body, including absorption, distribution, metabolism, and excretion .
Green Chemistry
The compound’s synthesis can be achieved using green chemistry principles, such as using water as a solvent instead of organic solvents, which is more environmentally friendly .
Biochemical Research
As a biochemical for proteomics research, this compound can be used to study proteins and their functions within biological systems .
Nanotechnology
Carboxylic acids, including 2-Oxo-2H-chromene-6-carboxylic acid, can be utilized in nanotechnology for surface modifications of metallic nanoparticles, contributing to advancements in materials science .
Analytical Chemistry
In analytical chemistry, this compound can be characterized using various techniques such as FT-IR, NMR (1H-, 13C-), and mass spectrometry, which are essential for understanding its structure and properties .
Biological Scaffolding
The chromene scaffold is biologically attractive and versatile, making it useful in the development of new pharmaceuticals and biological probes .
Safety and Hazards
properties
IUPAC Name |
2-oxochromene-6-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6O4/c11-9-4-2-6-5-7(10(12)13)1-3-8(6)14-9/h1-5H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GEFDYGOYVXEKBE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=O)O2)C=C1C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00424000 |
Source
|
| Record name | 6-Carboxycoumarin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00424000 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxo-2H-chromene-6-carboxylic acid | |
CAS RN |
7734-80-7 |
Source
|
| Record name | 6-Carboxycoumarin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00424000 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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